(3S)-3-methyl-1-[(oxan-4-yl)methyl]piperazine

• IUPAC Name: (3S)-3-methyl-1-(oxan-4-ylmethyl)piperazine
• InChI: InChI=1S/C11H22N2O/c1-10-8-13(5-4-12-10)9-11-2-6-14-7-3-11/h10-12H,2-9H2,1H3/t10-/m0/s1
• InChI Key: YCFOYAWTZULLTR-JTQLQIEISA-N
• Canonical SMILES: CC1CN(CCN1)CC2CCOCC2
• Isomeric SMILES: C[C@H]1CN(CCN1)CC2CCOCC2
• Molecular Formula: C11H22N2O
• Molecular Weight: 198.31 g/mol

Description

(3S)-3-methyl-1-[(oxan-4-yl)methyl]piperazine, abbreviated as 3MeO-MIP, is an organic compound that has been studied for its potential applications in scientific research. In particular, 3MeO-MIP has been studied for its synthesis methods, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions.

Scientific Research Applications

Antidepressant and Antianxiety Activities

A study by Kumar et al. (2017) synthesized novel derivatives of 1-{[3-(furan-2-yl)-5-substituted phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine and evaluated their antidepressant and antianxiety activities. The compounds were synthesized through Claisen Schmidt condensation and cyclization with hydroxylamine hydrochloride, followed by Mannich’s reaction with N-methyl piperazine. These compounds showed promising results in the Porsolt’s behavioral despair (forced swimming) test and the plus maze method for antianxiety activity on albino mice (Kumar et al., 2017).

Cytotoxic Activity Against Cancer Cell Lines

Akkoç et al. (2012) reported the synthesis of 3-[(4-substitutedpiperazin-1-yl)methyl]-1H-indole derivatives, which were tested for their cytotoxic activity against various human tumor cell lines including liver (HUH7), breast (MCF7), and colon (HCT116) cancers. Some derivatives showed significant cytotoxicity with lower IC50 concentrations than the standard drug 5-fluorouracil, particularly against liver and colon cancer cell lines (Akkoç et al., 2012).

Antibacterial and Enzyme Inhibition Activity

Mekky and Sanad (2020) synthesized novel 1,4-bis[(2-(3-(dimethylamino)-1-oxoprop-2-en-1-yl)benzofuran-5-yl)methyl]piperazine derivatives. These compounds showed potent antibacterial activities against strains like E. coli, S. aureus, and S. mutans. Particularly, one compound demonstrated strong biofilm inhibition activities and MurB enzyme inhibitory activity, which are crucial in bacterial resistance (Mekky & Sanad, 2020).

Anticonvulsant and Antimicrobial Activities

Aytemir et al. (2004) synthesized 3‐hydroxy‐6‐methyl‐2‐substituted 4H‐pyran‐4‐one derivatives with piperazine components to evaluate their potential anticonvulsant activity. These compounds demonstrated effectiveness in in vivo maximal electroshock (MES), sub‐cutaneous Metrazol (scMet), and rotorod toxicity tests. Additionally, the compounds exhibited antimicrobial activities against various bacteria and fungi (Aytemir et al., 2004).

Serotonin 5-HT3 Receptor Antagonism

Mahesh et al. (2004) prepared a series of novel 2-(4-substituted piperazin-1-yl)-1,8-naphthyridine-3-carbonitrile compounds and evaluated them as serotonin 5-HT3 receptor antagonists. The compounds were tested against 5-HT3 agonist 2-methyl-5-HT in longitudinal muscle-myenteric plexus preparations from Guinea pig ileum. One of the compounds showed favorable 5-HT3 receptor antagonism, suggesting potential applications in treating conditions related to serotonin receptors (Mahesh et al., 2004).